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Compound of Interest

Compound Name: Diisopropyl phthalate-d4

Cat. No.: B12404749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to the material safety data for

Diisopropyl Phthalate-d4. The information is compiled from various safety data sheets and

chemical databases to ensure a high standard of accuracy and utility for laboratory and

research professionals. Diisopropyl Phthalate-d4 is a deuterated analog of Diisopropyl

Phthalate, often used as an internal standard in mass spectrometry-based analyses for

environmental and toxicological studies.[1] While specific safety data for the deuterated form is

limited, the safety profile is expected to be analogous to its non-deuterated counterpart.

Section 1: Chemical and Physical Properties
The fundamental physical and chemical characteristics of Diisopropyl Phthalate-d4 are

crucial for its proper handling, storage, and use in experimental settings. The data presented

below has been aggregated from multiple sources.
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Property Value Reference(s)

Molecular Formula C₁₄H₁₄D₄O₄ [2][3]

Molecular Weight 254.31 g/mol [2][4]

Appearance Clear liquid [1]

Odor Mild aromatic odor [1]

Density ~1.07 g/cm³ at 20°C [1]

Boiling Point ~250°C (482°F) [1]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethanol,

acetone)

[1]

Stability
Stable under normal laboratory

conditions
[1]

Synonyms
1,2-Benzenedicarboxylic Acid

1,2-Bis(1-methylethyl) Ester-d4
[2][3]

Section 2: Hazard Identification and GHS
Classification
Detailed hazard information for Diisopropyl Phthalate-d4 is not extensively available.

Therefore, the GHS classification for the parent compound, Diisopropyl Phthalate (CAS No.

605-45-8), is provided as a reference. Users should handle the deuterated compound with the

same precautions.
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Hazard Class Category Hazard Statement Reference(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[5][6]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[5][6]

Carcinogenicity 2
H351: Suspected of

causing cancer
[5][6]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[5][6]

GHS Hazard Communication Flowchart
The following diagram illustrates the standard workflow for communicating hazards as per the

Globally Harmonized System (GHS).
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GHS Hazard Communication Workflow
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Section 3: Experimental Protocols and Safe
Handling
Proper experimental design includes rigorous safety protocols. The following sections detail

essential procedures for handling Diisopropyl Phthalate-d4.

Personal Protective Equipment (PPE)
Selection of appropriate PPE is critical to minimize exposure. The following decision tree

outlines the selection process.

Assess Task & Hazards

Risk of Inhalation? 
 (Vapors/Aerosols)

Risk of Skin Contact?

No

Work in Chemical Fume Hood

Yes

Risk of Eye Splash?

No

Wear Chemical-Resistant Gloves Wear Safety Goggles/Face Shield

Yes

Wear Lab Coat

No

Click to download full resolution via product page

PPE Selection Decision Tree

Methodology:
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Engineering Controls: Always handle Diisopropyl Phthalate-d4 in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[7]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Wear chemical-resistant gloves (e.g., neoprene) and a lab coat. Avoid

prolonged or repeated skin contact.[8]

Hygiene: Wash hands thoroughly after handling. Change contaminated clothing promptly.[7]

[9]

Storage and Stability
Methodology:

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.

Incompatibilities: Avoid contact with strong acids, bases, and oxidizing agents.

Stability: The material is stable under recommended storage conditions.[1][7]

Spill and Disposal Procedures
Methodology:

Containment: For spills, ensure adequate ventilation and wear appropriate PPE. Absorb the

spill with an inert material (e.g., vermiculite, sand, or Chemizorb®).[7]

Collection: Collect the absorbed material and place it into a suitable, closed container for

disposal.[7]

Cleaning: Clean the affected area thoroughly.

Disposal: Dispose of waste materials in accordance with all applicable federal, state, and

local environmental regulations. Do not flush into surface water or the sanitary sewer

system.
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Section 4: First-Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

First-Aid Response Flowchart

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. 
 If not breathing, give artificial respiration.

Remove contaminated clothing. 
 Wash skin with soap and water for 15 min.

Rinse cautiously with water for several minutes. 
 Remove contact lenses if present.

Do NOT induce vomiting. 
 Drink water (two glasses at most).

Seek Immediate Medical Attention

Click to download full resolution via product page

First-Aid Procedures for Exposure

Experimental Protocols for First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[6][7]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with

soap and plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice.
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[7]

Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.[6][7]

Ingestion: Do NOT induce vomiting. If the victim is conscious, have them drink one or two

glasses of water. Never give anything by mouth to an unconscious person. Call a physician

or poison control center immediately.

Section 5: Toxicological Information
Specific toxicological studies on Diisopropyl Phthalate-d4 are not readily available. The

information for the non-deuterated form suggests it may cause skin, eye, and respiratory

irritation.[6] It is also suspected of causing cancer based on animal studies.[6][7] There is no

evidence to suggest that the deuterated form would be less toxic. It is important not to confuse

this compound with octamethylcyclotetrasiloxane, which is sometimes referred to as D4 and

has been studied for its endocrine-disrupting potential.[10][11] The toxicological properties of

Diisopropyl Phthalate-d4 have not been fully investigated. Handle with care as an

uncharacterized substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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